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Abstract

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 2,6-dimethyloxan-4-one. Due to a lack of experimentally determined data in
publicly available literature, this document primarily focuses on computed physicochemical
properties sourced from extensive databases. Furthermore, this guide outlines detailed,
standardized experimental protocols that can be employed to determine the key physical
characteristics of this compound. In the absence of known biological signaling pathways
involving 2,6-dimethyloxan-4-one, a logical workflow for the experimental determination of its
physical properties is presented visually. This document aims to serve as a foundational
resource for researchers and professionals engaged in work that involves this specific chemical
entity.

Introduction

2,6-Dimethyloxan-4-one, a heterocyclic ketone, possesses a structural framework that is of
interest in various fields of chemical research, including organic synthesis and medicinal
chemistry. A thorough understanding of its physical properties is fundamental for its application
in any experimental or developmental context. This guide consolidates the available computed
data and provides standardized methodologies for its empirical validation.
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Physicochemical Properties

While experimental data for the physical properties of 2,6-dimethyloxan-4-one are not readily

available in the reviewed literature, a summary of its computed properties has been compiled

from the PubChem database. These values provide theoretical estimates that are valuable for
initial experimental design and modeling.[1]

Table 1: Computed Physicochemical Properties of 2,6-Dimethyloxan-4-one

Property Value Source
Molecular Formula C7H1202 PubChem[1]
Molecular Weight 128.17 g/mol PubChem[1]
IUPAC Name 2,6-dimethyloxan-4-one PubChem[1]
CAS Number 1073-79-6 PubChem[1]
Topological Polar Surface Area  26.3 A2 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

Count 2 PubChem[1]
Rotatable Bond Count 0 PubChem[1]
Exact Mass 128.083729621 g/mol PubChem[1]
Monoisotopic Mass 128.083729621 g/mol PubChem[1]
Complexity 108 PubChem[1]
XLogP3-AA (LogP) 0.4 PubChem[1]

Experimental Protocols for Physical Property
Determination

The following sections detail standardized experimental protocols that can be adapted for the
determination of the primary physical properties of 2,6-dimethyloxan-4-one.
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Determination of Melting Point

Principle: The melting point of a solid is the temperature at which it transitions from a solid to a

liquid phase at atmospheric pressure. For a pure crystalline solid, this transition occurs over a

narrow temperature range.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)
Capillary tubes (sealed at one end)

Thermometer (calibrated)

Spatula

Mortar and pestle

Procedure:

Ensure the sample of 2,6-dimethyloxan-4-one is pure and dry. If necessary, pulverize a small
amount of the crystalline solid using a mortar and pestle.

Pack a capillary tube with the powdered sample to a height of 2-3 mm by tapping the sealed
end gently on a hard surface.

Place the packed capillary tube into the heating block of the melting point apparatus.

Heat the block at a moderate rate until the temperature is approximately 15-20°C below the
expected melting point (if unknown, a preliminary rapid heating can be performed to estimate
the range).

Decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium between the
sample, heating block, and thermometer.

Record the temperature at which the first drop of liquid appears (T1) and the temperature at
which the entire sample has melted (T2). The melting point range is reported as T1-T2.
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Determination of Boiling Point

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating apparatus (e.g., oil bath or heating block)

Rubber band or wire for attaching the tubes to the thermometer

Procedure:

Place a small volume (approximately 0.5 mL) of liquid 2,6-dimethyloxan-4-one into the small
test tube.

 Invert a capillary tube (sealed end up) and place it inside the test tube containing the sample.

» Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

e Immerse the assembly in a heating bath, making sure the rubber band is not submerged in
the heating medium.

o Heat the bath gradually. As the temperature rises, a stream of bubbles will emerge from the
open end of the capillary tube.

o Continue heating until a continuous and rapid stream of bubbles is observed.

e Turn off the heat and allow the apparatus to cool slowly.

e The temperature at which the liquid just begins to enter the capillary tube is the boiling point
of the sample. Record this temperature.
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Determination of Density

Principle: Density is the mass of a substance per unit volume.
Apparatus:

e Pycnometer or a graduated cylinder and an analytical balance

e Thermometer

o Water bath (for temperature control)

Procedure (using a graduated cylinder and balance):

e Measure and record the mass of a clean, dry graduated cylinder.

o Carefully add a known volume (e.g., 5 or 10 mL) of 2,6-dimethyloxan-4-one to the graduated

cylinder. Record the exact volume.
e Measure and record the total mass of the graduated cylinder containing the liquid.

o Calculate the mass of the liquid by subtracting the mass of the empty graduated cylinder

from the total mass.
o Calculate the density using the formula: Density = Mass / Volume.

o For higher accuracy, a pycnometer should be used, and the measurement should be
performed at a constant, recorded temperature.

Determination of Solubility

Principle: Solubility is the property of a solute to dissolve in a solvent to form a homogeneous
solution. The solubility of a substance is typically expressed as the maximum amount of solute
that can dissolve in a given amount of solvent at a specific temperature.

Apparatus:

o Test tubes with stoppers
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Graduated pipettes

Vortex mixer or shaker

Analytical balance

Constant temperature bath

Procedure (Qualitative):

Add approximately 1 mL of the solvent (e.g., water, ethanol, acetone, hexane) to a test tube.

Add a small, measured amount (e.g., 10 mg) of 2,6-dimethyloxan-4-one to the test tube.

Stopper the test tube and shake vigorously for 1-2 minutes.

Observe if the solid dissolves completely. If it does, the substance is soluble. If not, it is
sparingly soluble or insoluble.

Procedure (Quantitative):

* Prepare a series of saturated solutions by adding an excess amount of 2,6-dimethyloxan-4-
one to a known volume of the desired solvent in separate sealed containers.

o Agitate the containers in a constant temperature bath for an extended period (e.g., 24 hours)
to ensure equilibrium is reached.

» Allow the undissolved solid to settle.
o Carefully withdraw a known volume of the clear supernatant.

o Determine the concentration of the solute in the supernatant using a suitable analytical
technique (e.g., gas chromatography, UV-Vis spectroscopy after creating a calibration curve).

e The calculated concentration represents the solubility of the compound in that solvent at that
temperature.

Logical Workflow Visualization
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As no specific signaling pathways involving 2,6-dimethyloxan-4-one have been identified in the
literature, the following diagram illustrates the logical experimental workflow for the
comprehensive determination of its physical properties.
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Caption: Experimental Workflow for Physical Property Determination.
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Conclusion

This technical guide has synthesized the available computed data for 2,6-dimethyloxan-4-one
and provided a framework of standardized experimental protocols for the determination of its
fundamental physical properties. The absence of experimental data in the current body of
scientific literature underscores the opportunity for foundational research on this compound.
The provided workflow and protocols are intended to guide researchers in generating reliable
empirical data, which will be crucial for the future application of 2,6-dimethyloxan-4-one in
various scientific and industrial domains. Further research into the biological activities and
potential metabolic pathways of this compound is also warranted to fully understand its
toxicological and pharmacological profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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